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Compound of Interest

Compound Name: Isopentane

Cat. No.: B150273 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of isopentane
in a laboratory setting. Adherence to these procedures is essential for ensuring personal safety

and maintaining a secure research environment. Isopentane is a highly flammable liquid and

its vapors can form explosive mixtures with air. It can also cause drowsiness or dizziness.

Proper personal protective equipment (PPE) and handling protocols are mandatory.

Essential Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against the hazards associated with

isopentane. The following table summarizes the required PPE for handling this chemical.
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Protection Type Required PPE
Specifications and

Recommendations

Eye and Face Protection
Safety Goggles or Safety

Glasses with side shields

Must be ANSI Z87.1 compliant.

A face shield should be worn in

situations with a high risk of

splashing.[1]

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, polyvinyl

chloride (PVC), or polyvinyl

alcohol (PVA) gloves are

recommended for splash

protection.[2] Due to the lack

of specific breakthrough time

data for isopentane, it is crucial

to consult the glove

manufacturer's chemical

resistance guide and to inspect

gloves for any signs of

degradation before and during

use. For prolonged or

immersive contact, consider

heavier-duty gloves and

consult manufacturer-specific

data.

Skin and Body Protection Laboratory Coat

A flame-resistant lab coat is

recommended. Ensure the lab

coat is fully buttoned.[1]

Respiratory Protection
Not generally required with

adequate ventilation

A NIOSH-approved respirator

with an organic vapor cartridge

is necessary when ventilation

is inadequate or during a large

spill.[1][3]
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A systematic approach to handling isopentane is critical to minimize risks. The following step-

by-step guidance outlines the operational plan for working with this chemical.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

Storage Location: Store isopentane in a designated, well-ventilated, and cool area, away

from heat, sparks, open flames, and strong oxidizing agents.[4][5]

Container: Keep the container tightly closed when not in use.[2][6]

Grounding: Ground and bond containers when transferring isopentane to prevent static

discharge.[5][6]

Handling and Use
Ventilation: All work with isopentane should be conducted in a properly functioning chemical

fume hood.[1]

Preventing Ignition: Use non-sparking tools and explosion-proof equipment.[3][6] Ensure

there are no ignition sources in the immediate vicinity.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

areas where isopentane is used.[3]

Spill Management
Small Spills: In case of a small spill, eliminate all ignition sources. Absorb the spill with an

inert, non-combustible material such as sand or earth.[3] Place the contaminated material in

a sealed container for disposal.

Large Spills: For a large spill, evacuate the area immediately and contact your institution's

environmental health and safety (EHS) department.
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Proper disposal of isopentane and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization: Isopentane is considered a hazardous waste due to its

flammability.

Containerization: Collect all isopentane waste, including contaminated materials, in a clearly

labeled, sealed, and chemically compatible container.

Disposal Method: Dispose of isopentane waste through a licensed hazardous waste

disposal contractor.[3] Do not dispose of isopentane down the drain or with regular trash.[3]

Empty Containers: Empty containers may still contain flammable vapors and should be

handled as hazardous waste unless properly decontaminated.[3]

Quantitative Data
The following tables provide key quantitative data for isopentane.

Physical and Chemical Properties
Property Value

Molecular Formula C₅H₁₂

Molecular Weight 72.15 g/mol

Boiling Point 27.8 °C (82.0 °F)

Flash Point < -51 °C (< -59.8 °F)

Vapor Pressure 769.9 mmHg @ 25 °C

Specific Gravity 0.62 (Water = 1)

Lower Explosive Limit (LEL) 1.4%

Upper Explosive Limit (UEL) 7.6%

Occupational Exposure Limits
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Organization Limit

OSHA (PEL) 1000 ppm (TWA)

ACGIH (TLV) 1000 ppm (TWA)

NIOSH (REL) 120 ppm (TWA); 610 ppm (Ceiling)

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;

REL: Recommended Exposure Limit; C: Ceiling.

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of isopentane in a

laboratory setting.
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Isopentane Handling Workflow
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Caption: Logical workflow for the safe handling of isopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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